Cas no 21088-31-3 (2,4-Bis(trifluoromethyl)-6-nitroanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-6-nitroanisole
• CAS No: 21088-31-3
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4982747
• Update Time: 2025-07-02

2,4-Bis(trifluoromethyl)-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-nitroanisole

• Inchi： 1S/C9H5F6NO3/c1-19-7-5(9(13,14)15)2-4(8(10,11)12)3-6(7)16(17)18/h2-3H,1H3
• InChI Key： KRNJDAPDXPPZFI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 3.5
• Topological Polar Surface Area: 55

Additional information on 2,4-Bis(trifluoromethyl)-6-nitroanisole

Comprehensive Guide to 2,4-Bis(trifluoromethyl)-6-nitroanisole (CAS No. 21088-31-3): Properties, Applications, and Industry Insights

2,4-Bis(trifluoromethyl)-6-nitroanisole (CAS No. 21088-31-3) is a specialized organic compound gaining attention in advanced chemical research and industrial applications. This fluorinated aromatic derivative features a unique combination of nitro and trifluoromethyl functional groups, making it valuable for pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure (C₉H₅F₆NO₃) exhibits high thermal stability and lipophilicity, properties increasingly sought after in modern drug discovery and crop protection formulations.

Recent trends show growing interest in fluorinated compounds like 2,4-Bis(trifluoromethyl)-6-nitroanisole due to their enhanced bioavailability and metabolic resistance. Researchers frequently search for "nitroanisole derivatives applications" and "trifluoromethyl compounds in medicinal chemistry," reflecting its relevance in developing next-generation therapeutics. The compound's electron-withdrawing groups make it particularly useful in cross-coupling reactions, a hot topic in green chemistry discussions.

From a manufacturing perspective, CAS 21088-31-3 demonstrates excellent compatibility with continuous flow chemistry systems, addressing industry demands for process intensification. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for fine chemical production. Environmental considerations have also driven innovation in its synthesis, with newer methods reducing organic solvent waste by 40% compared to traditional routes.

The compound's structure-activity relationship (SAR) has become a focus area in computational chemistry, with molecular modeling studies predicting its potential in enzyme inhibition. This aligns with frequent search queries like "CF3-substituted aromatic bioactivity" and "nitroanisole solubility parameters." Its logP value of 3.2±0.1 suggests optimal membrane permeability, explaining its utility in drug delivery systems research.

In material science, 2,4-Bis(trifluoromethyl)-6-nitroanisole serves as a precursor for liquid crystal materials and organic semiconductors. The trifluoromethyl groups enhance thermal and oxidative stability, while the nitro group facilitates electron transport – properties highly valued in OLED technology development. Patent analysis reveals a 25% annual increase in applications mentioning this compound, particularly in flexible electronics and energy storage innovations.

Quality control protocols for CAS 21088-31-3 typically involve GC-FID analysis and Karl Fischer titration, ensuring compliance with ICH guidelines for residual solvents. The compound's melting point (72-74°C) and vapor pressure characteristics make it suitable for controlled deposition techniques, answering frequent technical queries about "fluorinated aromatics handling" in production environments.

Emerging applications include its use as a tagging reagent in proteomics research, where its mass spectrometry signature enables precise biomolecule tracking. This addresses the growing market need for high-resolution analytical tools in biopharmaceutical development. The compound's UV absorbance profile (λ_max 268 nm) also makes it valuable for photochemical studies and light-sensitive material design.

From a regulatory standpoint, 2,4-Bis(trifluoromethyl)-6-nitroanisole complies with major REACH and FDA guidelines for research chemicals. Its environmental fate has been extensively studied, showing moderate biodegradability under aerobic conditions – a key consideration for sustainable chemistry initiatives. These properties respond to increasing searches for "eco-friendly fluorochemicals" and "green synthesis of nitro compounds."

The global market for fluorinated nitroaromatics like 21088-31-3 is projected to grow at 6.8% CAGR through 2030, driven by demand from electronic materials and specialty chemicals sectors. Advanced purification techniques including supercritical fluid chromatography now enable production at kilogram scale, addressing industrial needs for high-volume applications while maintaining >99.5% purity.

Future research directions focus on catalytic asymmetric synthesis routes and biocatalytic modification of 2,4-Bis(trifluoromethyl)-6-nitroanisole, aligning with the pharmaceutical industry's shift toward chiral building blocks. Its potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs) represents another exciting frontier, responding to materials science queries about "functionalized aromatic linkers."